3-(Cyclopent-2-en-1-yl)propan-1-amine
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Description
3-(Cyclopent-2-en-1-yl)propan-1-amine, also known as CPAPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of amines and is characterized by its cyclic structure, which makes it a unique molecule with distinct properties.
Scientific Research Applications
- Anticancer Agents : Researchers have explored cyclopentenylpropylamine derivatives for their potential as anticancer agents. These compounds exhibit cytotoxic effects against cancer cells, making them promising candidates for further drug development .
- Neuroprotection : Cyclopentenylpropylamine analogs have demonstrated neuroprotective properties in preclinical studies. They may play a role in preventing neurodegenerative diseases .
- Conjugated Polymers : The synthesis of poly(2-(cyclopent-2-enyl)aniline) has been investigated. These polymers exhibit interesting electronic properties and could find applications in organic electronics, sensors, and optoelectronic devices .
- Building Blocks : Cyclopentenylpropylamine serves as a versatile building block in organic synthesis. Its reactivity allows for the construction of complex molecules with diverse substitution patterns .
- One-Pot Synthesis : Researchers have developed one-pot methods to access cyclopentenylpropylamine derivatives from readily available starting materials, demonstrating their synthetic utility .
- Enzyme Inhibition : Cyclopentenylpropylamine analogs have been studied as inhibitors of specific enzymes, including polyamine oxidase. These enzymes play essential roles in cellular processes, making them potential therapeutic targets .
- Total Synthesis : Researchers have employed cyclopentenylpropylamine derivatives in the total synthesis of natural products. Their unique reactivity allows for efficient construction of complex molecular frameworks .
Medicinal Chemistry and Drug Development
Polymer Chemistry
Organic Synthesis
Biological Studies
Natural Product Synthesis
!Cyclopentenylpropylamine Image: Chemical structure of cyclopentenylpropylamine.
properties
IUPAC Name |
3-cyclopent-2-en-1-ylpropan-1-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15N/c9-7-3-6-8-4-1-2-5-8/h1,4,8H,2-3,5-7,9H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AVJZUNCHPJCXLU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C=C1)CCCN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
125.21 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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